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N-(1-Adamantyl)-2-[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetamide N-(1-Adamantyl)-2-[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetamide
Brand Name: Vulcanchem
CAS No.: 500272-03-7
VCID: VC0460239
InChI: InChI=1S/C26H26F3N3O2S/c1-34-19-4-2-18(3-5-19)22-9-21(26(27,28)29)20(13-30)24(31-22)35-14-23(33)32-25-10-15-6-16(11-25)8-17(7-15)12-25/h2-5,9,15-17H,6-8,10-12,14H2,1H3,(H,32,33)
SMILES: COC1=CC=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC(=O)NC34CC5CC(C3)CC(C5)C4
Molecular Formula: C26H26F3N3O2S
Molecular Weight: 501.6g/mol

N-(1-Adamantyl)-2-[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetamide

CAS No.: 500272-03-7

Main Products

VCID: VC0460239

Molecular Formula: C26H26F3N3O2S

Molecular Weight: 501.6g/mol

N-(1-Adamantyl)-2-[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetamide - 500272-03-7

CAS No. 500272-03-7
Product Name N-(1-Adamantyl)-2-[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetamide
Molecular Formula C26H26F3N3O2S
Molecular Weight 501.6g/mol
IUPAC Name N-(1-adamantyl)-2-[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetamide
Standard InChI InChI=1S/C26H26F3N3O2S/c1-34-19-4-2-18(3-5-19)22-9-21(26(27,28)29)20(13-30)24(31-22)35-14-23(33)32-25-10-15-6-16(11-25)8-17(7-15)12-25/h2-5,9,15-17H,6-8,10-12,14H2,1H3,(H,32,33)
Standard InChIKey GHPNVHPAXIHCOO-UHFFFAOYSA-N
SMILES COC1=CC=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC(=O)NC34CC5CC(C3)CC(C5)C4
Canonical SMILES COC1=CC=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC(=O)NC34CC5CC(C3)CC(C5)C4
PubChem Compound 4201149
Last Modified Nov 11 2021
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